1-{[1-(5-chloro-2-methoxybenzoyl)azetidin-3-yl]methyl}-4-methyl-1H-pyrazole

• IUPAC Name: (5-chloro-2-methoxyphenyl)-[3-[(4-methylpyrazol-1-yl)methyl]azetidin-1-yl]methanone
• InChI: InChI=1S/C16H18ClN3O2/c1-11-6-18-20(7-11)10-12-8-19(9-12)16(21)14-5-13(17)3-4-15(14)22-2/h3-7,12H,8-10H2,1-2H3
• InChI Key: HKRDBTHXBZIDSJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN(N=C1)CC2CN(C2)C(=O)C3=C(C=CC(=C3)Cl)OC
• Molecular Formula: C16H18ClN3O2
• Molecular Weight: 319.78 g/mol

Description

1-(1-(5-Chloro-2-methoxybenzoyl)azetidin-3-yl)methyl-4-methyl-1H-pyrazole, also known as CMB-MP, is an organic molecule that has been studied for its potential applications in the synthesis of pharmaceuticals and other compounds. CMB-MP is a pyrazole derivative, and is a heterocyclic compound with a five-membered ring containing three nitrogen atoms and two carbon atoms. CMB-MP has been studied extensively due to its potential applications in the synthesis of pharmaceuticals, as well as its ability to act as a catalyst in various organic reactions.

Scientific Research Applications

1-{[1-(5-chloro-2-methoxybenzoyl)azetidin-3-yl]methyl}-4-methyl-1H-pyrazole has been studied for its potential applications in the synthesis of pharmaceuticals and other compounds. 1-{[1-(5-chloro-2-methoxybenzoyl)azetidin-3-yl]methyl}-4-methyl-1H-pyrazole has been used as a catalyst in a variety of organic reactions, including the Biginelli reaction and the Suzuki-Miyaura reaction. 1-{[1-(5-chloro-2-methoxybenzoyl)azetidin-3-yl]methyl}-4-methyl-1H-pyrazole has also been studied for its potential applications in the synthesis of antibiotics, antifungals, and antivirals. Additionally, 1-{[1-(5-chloro-2-methoxybenzoyl)azetidin-3-yl]methyl}-4-methyl-1H-pyrazole has been studied for its potential applications in the synthesis of other heterocyclic compounds, such as quinolones and pyridines.

Mechanism of Action

The mechanism of action of 1-{[1-(5-chloro-2-methoxybenzoyl)azetidin-3-yl]methyl}-4-methyl-1H-pyrazole is not fully understood. However, it is believed that 1-{[1-(5-chloro-2-methoxybenzoyl)azetidin-3-yl]methyl}-4-methyl-1H-pyrazole acts as a catalyst in various organic reactions, allowing for the formation of new compounds. 1-{[1-(5-chloro-2-methoxybenzoyl)azetidin-3-yl]methyl}-4-methyl-1H-pyrazole is also believed to act as a Lewis acid, which is a type of molecule that can donate a pair of electrons to another molecule. Additionally, 1-{[1-(5-chloro-2-methoxybenzoyl)azetidin-3-yl]methyl}-4-methyl-1H-pyrazole is believed to act as an electrophile, which is a type of molecule that can accept a pair of electrons from another molecule.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-{[1-(5-chloro-2-methoxybenzoyl)azetidin-3-yl]methyl}-4-methyl-1H-pyrazole have not been studied extensively. However, 1-{[1-(5-chloro-2-methoxybenzoyl)azetidin-3-yl]methyl}-4-methyl-1H-pyrazole has been studied for its potential applications in the synthesis of pharmaceuticals and other compounds, and it is believed that 1-{[1-(5-chloro-2-methoxybenzoyl)azetidin-3-yl]methyl}-4-methyl-1H-pyrazole may have some biochemical and physiological effects.

Advantages and Limitations for Lab Experiments

1-{[1-(5-chloro-2-methoxybenzoyl)azetidin-3-yl]methyl}-4-methyl-1H-pyrazole has several advantages and limitations for lab experiments. One of the main advantages of 1-{[1-(5-chloro-2-methoxybenzoyl)azetidin-3-yl]methyl}-4-methyl-1H-pyrazole is its ability to act as a catalyst in various organic reactions. This allows for the synthesis of new compounds in a shorter amount of time. Additionally, 1-{[1-(5-chloro-2-methoxybenzoyl)azetidin-3-yl]methyl}-4-methyl-1H-pyrazole is relatively easy to obtain, making it an ideal choice for lab experiments.
However, 1-{[1-(5-chloro-2-methoxybenzoyl)azetidin-3-yl]methyl}-4-methyl-1H-pyrazole also has some limitations. 1-{[1-(5-chloro-2-methoxybenzoyl)azetidin-3-yl]methyl}-4-methyl-1H-pyrazole is not very stable, and it can decompose if not stored properly. Additionally, 1-{[1-(5-chloro-2-methoxybenzoyl)azetidin-3-yl]methyl}-4-methyl-1H-pyrazole is not very soluble in water, making it difficult to use in aqueous solutions.

Future Directions

There are several potential future directions for research on 1-{[1-(5-chloro-2-methoxybenzoyl)azetidin-3-yl]methyl}-4-methyl-1H-pyrazole. One potential direction is to further study the biochemical and physiological effects of 1-{[1-(5-chloro-2-methoxybenzoyl)azetidin-3-yl]methyl}-4-methyl-1H-pyrazole. Additionally, further research could be done to explore the potential applications of 1-{[1-(5-chloro-2-methoxybenzoyl)azetidin-3-yl]methyl}-4-methyl-1H-pyrazole in the synthesis of pharmaceuticals and other compounds. Additionally, further research could be done to investigate the potential uses of 1-{[1-(5-chloro-2-methoxybenzoyl)azetidin-3-yl]methyl}-4-methyl-1H-pyrazole as a catalyst in various organic reactions. Finally, further research could be done to investigate the potential uses of 1-{[1-(5-chloro-2-methoxybenzoyl)azetidin-3-yl]methyl}-4-methyl-1H-pyrazole in the synthesis of other heterocyclic compounds, such as quinolones and pyridines.

Synthesis Methods

1-{[1-(5-chloro-2-methoxybenzoyl)azetidin-3-yl]methyl}-4-methyl-1H-pyrazole can be synthesized using a variety of methods, including the Biginelli reaction and the Suzuki-Miyaura reaction. The Biginelli reaction is a three-component condensation reaction between an aldehyde, an α-keto acid, and an aromatic or aliphatic amine. This reaction is used to synthesize 1-{[1-(5-chloro-2-methoxybenzoyl)azetidin-3-yl]methyl}-4-methyl-1H-pyrazole, as well as other heterocyclic compounds. The Suzuki-Miyaura reaction is a cross-coupling reaction between a boronic acid and a halide or pseudohalide. This reaction is also used to synthesize 1-{[1-(5-chloro-2-methoxybenzoyl)azetidin-3-yl]methyl}-4-methyl-1H-pyrazole, as well as other heterocyclic compounds.